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Compound of Interest

Compound Name: 1-Nitropentan-2-one

Cat. No.: B15483041 Get Quote

Essential Safety and Handling of 1-Nitropentan-
2-one
When working with 1-Nitropentan-2-one, a compound containing both a nitro and a ketone

functional group, stringent adherence to safety protocols is paramount to ensure the well-being

of laboratory personnel. This guide provides essential information on personal protective

equipment (PPE), handling procedures, and disposal to minimize exposure and mitigate risks.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical when handling 1-Nitropentan-2-one. The following

recommendations are based on guidelines for handling nitro compounds and ketones.

Hand Protection:

Due to the presence of a ketone group, standard nitrile gloves may not offer sufficient

protection. Butyl rubber gloves are recommended for their resistance to both nitro compounds

and ketones.[1] If butyl rubber gloves are not available, it is crucial to consult the

manufacturer's chemical resistance guide for suitable alternatives. Always inspect gloves for

any signs of degradation or perforation before use.[2]

Eye and Face Protection:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15483041?utm_src=pdf-interest
https://www.benchchem.com/product/b15483041?utm_src=pdf-body
https://www.benchchem.com/product/b15483041?utm_src=pdf-body
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1666990899_NITROETHANECASNO-79-24-3MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15483041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical splash goggles are mandatory. For operations with a higher risk of splashing or

aerosol generation, a face shield should be worn in addition to safety goggles.[2][3][4]

Skin and Body Protection:

A flame-resistant lab coat should be worn over personal clothing. Ensure the lab coat is fully

buttoned.[3] Long pants and closed-toe shoes are required to protect the skin from potential

splashes.[3]

Respiratory Protection:

All handling of 1-Nitropentan-2-one should be conducted within a certified chemical fume

hood to minimize inhalation exposure.[5] If engineering controls are not sufficient to maintain

exposure below permissible limits, a respirator may be required. The use of a respirator

necessitates a formal respiratory protection program, including fit testing and training.[3]

PPE Summary Table
Body Part Recommended Protection Specifications

Hands Butyl Rubber Gloves
Inspect before use. Dispose of

after contamination.[1][2]

Eyes Chemical Splash Goggles
Must meet ANSI Z87.1

standards.

Face Face Shield
Required for splash hazards,

in addition to goggles.[2][3]

Body Flame-Resistant Lab Coat Fully buttoned.

Skin
Long Pants and Closed-Toe

Shoes
Protects against splashes.[3]

Respiratory Chemical Fume Hood Primary engineering control.[5]

Respirator
As required by a formal risk

assessment.[3]

Operational Plan
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Handling:

Engineering Controls: Always handle 1-Nitropentan-2-one in a well-ventilated laboratory,

inside a certified chemical fume hood.[5]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[2] Wash hands thoroughly

after handling, before breaks, and at the end of the workday.[6] Do not eat, drink, or smoke in

areas where chemicals are handled.[4]

Ignition Sources: Keep away from heat, sparks, and open flames.[2]

Experimental Workflow Diagram:
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Caption: Experimental workflow for handling 1-Nitropentan-2-one.
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Disposal Plan
Waste Collection:

All waste contaminated with 1-Nitropentan-2-one, including gloves, disposable lab coats,

and paper towels, must be collected in a designated, labeled hazardous waste container.

Unused or excess 1-Nitropentan-2-one should also be disposed of as hazardous waste.

Disposal Procedure:

Follow all institutional, local, and national regulations for the disposal of hazardous chemical

waste.

Do not dispose of 1-Nitropentan-2-one down the drain or in regular trash.

By adhering to these safety and logistical guidelines, researchers can minimize the risks

associated with handling 1-Nitropentan-2-one and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15483041#personal-protective-equipment-for-
handling-1-nitropentan-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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